1-Tosyl-3-pyrrolidinol Tosylate
1-Tosyl-3-pyrrolidinol Tosylate
Brand Name:
Vulcanchem
CAS No.:
131912-34-0
VCID:
VC0027681
InChI:
InChI=1S/C18H21NO5S2/c1-14-3-7-17(8-4-14)25(20,21)19-12-11-16(13-19)24-26(22,23)18-9-5-15(2)6-10-18/h3-10,16H,11-13H2,1-2H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OS(=O)(=O)C3=CC=C(C=C3)C
Molecular Formula:
C18H21NO5S2
Molecular Weight:
395.5 g/mol
1-Tosyl-3-pyrrolidinol Tosylate
CAS No.: 131912-34-0
Reference Standards
VCID: VC0027681
Molecular Formula: C18H21NO5S2
Molecular Weight: 395.5 g/mol
CAS No. | 131912-34-0 |
---|---|
Product Name | 1-Tosyl-3-pyrrolidinol Tosylate |
Molecular Formula | C18H21NO5S2 |
Molecular Weight | 395.5 g/mol |
IUPAC Name | [1-(4-methylphenyl)sulfonylpyrrolidin-3-yl] 4-methylbenzenesulfonate |
Standard InChI | InChI=1S/C18H21NO5S2/c1-14-3-7-17(8-4-14)25(20,21)19-12-11-16(13-19)24-26(22,23)18-9-5-15(2)6-10-18/h3-10,16H,11-13H2,1-2H3 |
Standard InChIKey | YLPLVVAXXZWTIR-UHFFFAOYSA-N |
SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OS(=O)(=O)C3=CC=C(C=C3)C |
Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OS(=O)(=O)C3=CC=C(C=C3)C |
Synonyms | 1-[(4-Methylphenyl)sulfonyl]-3-pyrrolidinol 3-(4-Methylbenzenesulfonate);_x000B_1-Tosyl-3-tosyloxypyrrolidine |
PubChem Compound | 15020355 |
Last Modified | Nov 11 2021 |
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